Cas no 971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity))

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) structure

971-34-6 structure

Product Name:N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)

CAS No:971-34-6

MF:C₁₉H₂₂N₂O

MW:294.390784740448

CID:804654

PubChem ID:40598

Update Time:2024-10-25

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Chemical and Physical Properties

Names and Identifiers

- Benzamide,N-[1-(phenylmethyl)-4-piperidinyl]-
- N-(1-Benzyl-4-piperidinyl)benzamide (Indoramin Impurity)
- 2758169
- N-(1-Benzyl-4-piperidinyl)benzamide (Indoramin Impurity)
- N-(1-benzylpiperidin-4-yl)benzamide
- 1-Benzyl-4-benzamidopiperidine
- 4-Benzamido-1-benzyl-piperidin
- N-benzyl-4-benzamidopiperidine
- 1-Benzyl-4-(phenylcarboxamido)piperidine
- N-[1-(Phenylmethyl)-4-piperidinyl]benzamide (ACI)
- Piperidine, 4-benzamido-1-benzyl- (7CI, 8CI)
- 1-Benzylpiperidin-4-yl benzamide
- N-(1-Benzyl-4-piperidinyl)benzamide
- N-(1-Benzyl-4-piperidyl)benzamide
- EINECS 213-538-8
- MLS001182250
- N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)
- N-[1-(Phenylmethyl)-4-piperidinyl]benzamide
- BDBM50250266
- 1-benzyl-4-benzamido-piperidine
- Oprea1_804305
- N-[1-(BENZYL)-PIPERIDIN-4-YL]BENZAMIDE
- N-(1-(Benzyl)-4-piperidyl)benzamide
- HMS2880E21
- AG-690/12883814
- NCGC00246644-01
- HMS559B10
- Oprea1_272991
- ChemDiv2_000250
- CHEMBL1603838
- NX9VGZ9SAE
- N-(1-Benzyl-4-piperidinyl)benzamide #
- DTXSID00242701
- N1-(1-Benzyl-4-piperidyl)benzamide
- STK007131
- Cambridge id 5357691
- CS-0289939
- N-[1-(BENZYL)-4-PIPERIDYL]BENZAMIDE
- SMR000567875
- SR-01000630966-1
- HMS1369L08
- CCG-40855
- Maybridge1_006192
- 971-34-6
- SCHEMBL694949
- DB-255532
- 12N-312S
- NS00042945
- AB00082791-01
- N-[1-(phenylmethyl)piperidin-4-yl]benzamide
- Z32353754
- Benzamide, N-[1-(phenylmethyl)-4-piperidinyl]-
- N-(1-Benzyl-piperidin-4-yl)-benzamide
- AKOS000671616
- N-(1-Benzyl-4-piperidyl)benzamide; Indoramin Hydrochloride Imp. B (BP); Indoramin Hydrochloride Impurity B; Indoramin Impurity B
- Inchi： 1S/C19H22N2O/c22-19(17-9-5-2-6-10-17)20-18-11-13-21(14-12-18)15-16-7-3-1-4-8-16/h1-10,18H,11-15H2,(H,20,22)
- InChI Key： LDGORKJXEGHFBK-UHFFFAOYSA-N
- SMILES： O=C(C1C=CC=CC=1)NC1CCN(CC2C=CC=CC=2)CC1

Computed Properties

Exact Mass: 294.17300
Monoisotopic Mass: 294.173213
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 4
Complexity: 337
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 32.3
XLogP3: 3.3

Experimental Properties

Density: 1.14±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 483.9°Cat760mmHg
Flash Point: 246.5°C
Refractive Index: 1.61
Solubility: Very slightly soluble (0.5 g/l) (25 º C),
PSA: 35.83000
LogP: 3.59370

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B288670-50mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)	971-34-6		50mg	$ 207.00	2023-04-18
TRC	B288670-500mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)	971-34-6		500mg	$ 1642.00	2023-04-18
SHENG KE LU SI SHENG WU JI SHU	sc-503517-50mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity),	971-34-6		50mg	￥2858.00	2023-09-05
SHENG KE LU SI SHENG WU JI SHU	sc-503517-50 mg	N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity),	971-34-6		50mg	￥2,858.00	2023-07-10
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1360609-50mg	n-(1-Benzylpiperidin-4-yl)benzamide	971-34-6	90%	50mg	￥2676.00	2024-04-23

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Production Method

Production Method 1

50541-93-0

959-22-8

971-34-6

Reaction Conditions

1.1 Reagents: 1,8-Diazabicyclo[5.4.0]undec-7-ene Catalysts: 1,3-Dimethylimidazolium iodide Solvents: Tetrahydrofuran ; 20 min, rt
1.2 30 min, rt

Reference

: An Efficient Catalytic Amidation of Esters Promoted by N-Heterocyclic Carbenes

Chen, Ling-Yan ; Wu, Mei-Fang, Synthesis, 2019, 51(7), 1595-1602

Production Method 2

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; 0 °C; 4 h, rt

Reference

: Preparation of piperidinylpropylaminocarbonyldihydropyrimidones and related compounds as selective adrenergic α1A receptor antagonists.

, World Intellectual Property Organization, , ,

Production Method 3

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dichloromethane , Water ; 0 °C; 4 h, rt

Reference

: Preparation of dihydropyrimidine derivatives as selective antagonists for human α1A-adrenergic receptors.

, World Intellectual Property Organization, , ,

Production Method 4

189618-37-9

971-34-6

Reaction Conditions

1.1 Reagents: Samarium iodide (SmI2) Solvents: Tetrahydrofuran

Reference

: Desulfonylation of amides using samarium iodide

Knowles, Haydn; Parsons, Andrew F.; Pettifer, Robert M., Synlett, 1997, (3), 271-272

Production Method 5

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Chloroform ; rt

Reference

: 4-Aminopiperidine derivatives as a new class of potent cognition enhancing drugs

Manetti, Dina; Martini, Elisabetta; Ghelardini, Carla; Dei, Silvia; Galeotti, Nicoletta; et al, Bioorganic & Medicinal Chemistry Letters, 2003, 13(14), 2303-2306

Production Method 6

50541-93-0

65-85-0

971-34-6

Reaction Conditions

1.1 Reagents: 1,1′-Carbonyldiimidazole Solvents: Dichloromethane ; 1 h, rt
1.2 overnight, rt

Reference

: Synthesis and pharmacological evaluation of donepezil-based agents as new cholinesterase/monoamine oxidase inhibitors for the potential application against Alzheimer's disease

Li, Fan; Wang, Zhi-Min; Wu, Jia-Jia; Wang, Jin; Xie, Sai-Sai; et al, Journal of Enzyme Inhibition and Medicinal Chemistry, 2016, , 41-53

Production Method 7

50541-93-0

98-88-4

971-34-6

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Dichloromethane ; 10 °C; 1 h, rt

Reference

: Preparation of O-substituted hydroxycumaranone derivatives as antitumor and antimetastatic agents

, World Intellectual Property Organization, , ,

Production Method 8

971-34-6

Reaction Conditions

Reference

: Microwave-assisted solvent-free parallel synthesis of thioamides

Olsson, Roger; Hansen, Henrik C.; Andersson, Carl-Magnus, Tetrahedron Letters, 2000, 41(41), 7947-7950

Production Method 9

971-34-6

Reaction Conditions

Reference

: 4-N-linked-heterocyclic piperidine derivatives with high affinity and selectivity for human dopamine D4 receptors

Moore, Kevin W.; Bonner, Katrine; Jones, Elizabeth A.; Emms, Frances; Leeson, Paul D.; et al, Bioorganic & Medicinal Chemistry Letters, 1999, 9(9), 1285-1290

Production Method 10

971-34-6

Reaction Conditions

Reference

: Novel aromatic piperazines derived from substituted cycloazanes, method for preparing same, pharmaceutical compositions, and use thereof as drugs

, World Intellectual Property Organization, , ,

Production Method 11

971-34-6

Reaction Conditions

Reference

: Preparation of N-benzylpiperidine compounds as antiarrhythmics

, European Patent Organization, , ,

Production Method 12

971-34-6

Reaction Conditions

Reference

: 1-(4-Aminopiperidino)-3,4-dihydroisoquinolines

, Federal Republic of Germany, , ,

Production Method 13

971-34-6

Reaction Conditions

Reference

: Process for preparing 4-acylamino-piperidine derivatives

, United Kingdom, , ,

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Raw materials

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Preparation Products

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) (971-34-6)

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Related Literature

1. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An antimonate pyrochlore (H1.23Sr0.45SbO3.48) for photocatalytic oxidation of benzene: effective oxygen usage and excellent activity†

Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
4. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
5. Aggregation, pretransitional behavior, and optical properties in the isotropic phase of lyotropic chromonic liquid crystals studied in high magnetic fields

Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498

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Cas no 971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity))

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Security Information

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Pricemore >>

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Raw materials

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Preparation Products

N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity) Related Literature

Related Categories

971-34-6 (N-(1-Benzyl-4-piperidinyl)benzamide(Indoramin Impurity)) Related Products